2-(2,4-dichlorophenoxy)-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H16Cl2N2O4/c1-25-15-5-2-12(3-6-15)18-9-14(23-27-18)10-22-19(24)11-26-17-7-4-13(20)8-16(17)21/h2-9H,10-11H2,1H3,(H,22,24)
• InChI Key: ZRXQJWXPTFPGLW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CNC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O4
• Molecular Weight: 407.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-((5-(4-methoxyphenyl)isoxazol-3-yl)methyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as DCMIX and is synthesized through a multi-step process that involves the use of various reagents and solvents.

Scientific Research Applications

Metabolism and Biological Effects of Chloroacetamide Herbicides

• Studies on chloroacetamide herbicides such as acetochlor, alachlor, and metolachlor reveal complex metabolic pathways in human and rat liver microsomes, involving the formation of DNA-reactive dialkylbenzoquinone imine through metabolic activation. These findings are significant for understanding the metabolic fate and potential toxicological impacts of related compounds (Coleman et al., 2000).

Synthetic Approaches and Biological Screening

• The synthesis and characterization of compounds with related structures, such as 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide, have been explored for their biological activities. This includes screening against enzymes like acetylcholinesterase, showcasing a methodology for evaluating the biological potential of new chemical entities (Rehman et al., 2013).

Pharmacological Evaluation

• The pharmacological evaluation of novel synthesized compounds, especially those targeting microtubule inhibition, highlights the potential for cancer therapeutics. For example, a study on N-acetyl-N-(4-(4-methoxyphenyl-3-(3,4,5-trimethoxyphenyl)isoxazol-5-yl)acetamide (XN05) demonstrated potent antitumor activity in vitro, suggesting a promising avenue for the development of new anticancer drugs (Wu et al., 2009).